Cas no 1388711-19-0 (5-(Phenylsulfonyl)-5H-pyrrolo2,3-bpyrazine)

• Product Name: 5-(Phenylsulfonyl)-5H-pyrrolo2,3-bpyrazine
• CAS No: 1388711-19-0
• MF: C₁₂H₉N₃O₂S
• MW: 259.283760786057
• MDL: MFCD30188611
• CID: 4778696
• Update Time: 2026-02-27

5-(Phenylsulfonyl)-5H-pyrrolo2,3-bpyrazine Chemical and Physical Properties

Names and Identifiers

• 5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine
• 5-(Toluene-4-sulfonyl)-5H-pyrrolo[2,3-b]pyrazine
• 5-(Phenylsulfonyl)-5H-pyrrolo2,3-bpyrazine

• MDL： MFCD30188611
• Inchi： 1S/C12H9N3O2S/c16-18(17,10-4-2-1-3-5-10)15-9-6-11-12(15)14-8-7-13-11/h1-9H
• InChI Key： PJUKVNUNEPCUGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2C1=NC=CN=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 1.5
• Topological Polar Surface Area: 73.2

Additional information on 5-(Phenylsulfonyl)-5H-pyrrolo2,3-bpyrazine

5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine (CAS 1388711-19-0): A Versatile Heterocyclic Building Block for Drug Discovery

The 5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine (CAS 1388711-19-0) represents an important class of nitrogen-containing heterocyclic compounds that has gained significant attention in pharmaceutical research and medicinal chemistry. This sulfonylated pyrrolopyrazine derivative exhibits unique structural features that make it valuable for designing novel bioactive molecules targeting various diseases.

As researchers increasingly focus on heterocyclic compound libraries for drug development, 5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine stands out due to its privileged scaffold that combines both pyrrole and pyrazine moieties. The compound's molecular weight of 285.31 g/mol and its specific sulfone functional group contribute to its diverse reactivity patterns, enabling numerous synthetic modifications for structure-activity relationship studies.

The pharmaceutical industry has shown growing interest in pyrrolopyrazine derivatives like CAS 1388711-19-0 due to their potential as kinase inhibitors. Recent studies suggest these compounds may interact with various biological targets, particularly in oncology research where small molecule inhibitors are urgently needed. The phenylsulfonyl group in this compound enhances its binding affinity to certain protein targets while improving metabolic stability.

From a synthetic chemistry perspective, 5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine serves as an excellent intermediate for constructing more complex molecular architectures. Its reactivity allows for selective functionalization at multiple positions, making it valuable for combinatorial chemistry approaches. Researchers frequently utilize this scaffold in fragment-based drug design, particularly when exploring allosteric binding sites of therapeutic targets.

The compound's physicochemical properties, including its moderate lipophilicity (predicted LogP ~2.5) and good solubility in common organic solvents, make it particularly suitable for medicinal chemistry applications. These characteristics address one of the major challenges in drug discovery - achieving optimal drug-like properties while maintaining target affinity. The pyrrolo[2,3-b]pyrazine core provides a rigid framework that helps maintain three-dimensional structure in biological environments.

Recent advances in cancer immunotherapy have highlighted the potential of small heterocyclic molecules like 5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine as immunomodulators. Several research groups are investigating analogs of this compound for their ability to modulate immune checkpoint pathways. The compound's structural features may allow for simultaneous interaction with multiple biological targets, a property increasingly valued in polypharmacology approaches to complex diseases.

In the context of central nervous system (CNS) drug discovery, derivatives of CAS 1388711-19-0 have shown promise due to their ability to cross the blood-brain barrier. The balanced amphiphilic character of the pyrrolopyrazine sulfone scaffold contributes to this favorable property. Researchers are particularly interested in developing neuroprotective agents and cognitive enhancers based on this chemical template.

The synthetic accessibility of 5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine makes it attractive for high-throughput screening campaigns. Its well-defined reactivity patterns enable efficient parallel synthesis of diverse analogs, facilitating rapid exploration of chemical space around this privileged structure. Recent publications demonstrate its utility in generating focused libraries for protein-protein interaction inhibitors.

From a commercial perspective, the demand for specialty heterocyclic compounds like 5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine continues to grow as pharmaceutical companies expand their screening collections. The compound's stability under standard storage conditions and its compatibility with automated synthesis platforms further enhance its value as a drug discovery building block.

Environmental and safety considerations for handling CAS 1388711-19-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment should be used when working with this material. The compound's stability profile makes it suitable for long-term storage in research collections and commercial chemical libraries.

Future research directions for 5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine derivatives include exploring their potential in targeted protein degradation strategies and as covalent inhibitors. The scaffold's versatility allows for incorporation into various drug modalities, including PROTACs and molecular glues. These emerging therapeutic approaches represent some of the most exciting frontiers in modern drug discovery.

Analytical characterization of 5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine typically involves standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound exhibits characteristic spectral features that facilitate quality control in research applications. These reliable analytical methods support its use in good laboratory practice (GLP) settings.

In conclusion, 5-(Phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine (CAS 1388711-19-0) represents a valuable chemical tool for medicinal chemists and drug discovery scientists. Its unique combination of structural features, synthetic versatility, and drug-like properties ensure its continued importance in pharmaceutical research. As the field moves toward more complex therapeutic targets and novel treatment modalities, this heterocyclic scaffold will likely play an increasingly significant role in addressing unmet medical needs.